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For Researchers, Scientists, and Drug Development Professionals

Introduction

Enviroxime is a benzimidazole derivative recognized for its potent antiviral activity against a
broad spectrum of picornaviruses, including rhinoviruses and enteroviruses.[1][2] Its
mechanism of action involves the inhibition of viral RNA replication by targeting the non-
structural viral protein 3A and its precursor 3AB.[1][3][4] This interference with the viral
replication machinery makes Enviroxime a valuable tool in virology research and antiviral drug
development. Proper preparation and storage of Enviroxime stock solutions are critical for
obtaining reproducible and reliable experimental results. These application notes provide
detailed protocols for the preparation, storage, and handling of Enviroxime solutions for
laboratory use.

Physicochemical Properties and Solubility

Enviroxime is a solid powder, white to off-white in color.[3] It is soluble in dimethyl sulfoxide
(DMSO) but insoluble in water.[1] For optimal solubility, it is recommended to use newly
opened, anhydrous DMSO, as hygroscopic DMSO can negatively impact solubility.[3] If
precipitation is observed during preparation, gentle warming and/or sonication can be used to
facilitate dissolution.[3]
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The following tables summarize the key quantitative data for the preparation and storage of
Enviroxime solutions.

Table 1: Enviroxime Solubility

Solvent Solubility Notes

Use of newly opened,
Dimethyl Sulfoxide (DMSO) > 50 mg/mL (139.51 mM) anhydrous DMSO is

recommended.[3]

Water Insoluble [1]

10% DMSO, 40% PEG300,

) > 1.25 mg/mL (3.49 mM) Suitable for in vivo studies.[3]
5% Tween-80, 45% Saline
10% DMSO, 90% (20% SBE- _ o _
) ) > 1.25 mg/mL (3.49 mM) Suitable for in vivo studies.[3]
B-CD in Saline)
10% DMSO, 90% Corn OiIl > 1.25 mg/mL (3.49 mM) Suitable for in vivo studies.[3]

Table 2: Storage and Stability of Enviroxime

Storage .
Form Duration Notes
Temperature
Solid Powder (Short- Store in a dry, dark
0-4°C Days to weeks
term) place.[1]
Solid Powder (Long- Store in a dry, dark
-20°C Months to years
term) place.[1]
. Store in sealed vials,
Stock Solution in
-20°C 1 month protected from
DMSO _
moisture.[3]
o Store in sealed vials,
Stock Solution in
-80°C 6 months protected from

DMSO _
moisture.[3]
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Experimental Protocols

Protocol 1: Preparation of a 10 mM Enviroxime Stock
Solution in DMSO

This protocol describes the preparation of a high-concentration primary stock solution of
Enviroxime in DMSO.

Materials:

o Enviroxime powder (Molecular Weight: 358.41 g/mol )
e Anhydrous Dimethyl Sulfoxide (DMSO)

 Sterile microcentrifuge tubes or cryovials

» Vortex mixer

e Sonicator (optional)

o Calibrated analytical balance

o Pipettes and sterile filter tips

Procedure:

Pre-warm DMSQO: If the DMSO is frozen, bring it to room temperature.

* Weigh Enviroxime: On a calibrated analytical balance, accurately weigh out 3.58 mg of
Enviroxime powder and transfer it to a sterile microcentrifuge tube.

e Add DMSO: Add 1 mL of anhydrous DMSO to the tube containing the Enviroxime powder.

o Dissolve: Vortex the solution vigorously for 1-2 minutes until the powder is completely
dissolved. If necessary, sonicate the tube in a water bath for 5-10 minutes to aid dissolution.

e Aliquot: Dispense the 10 mM stock solution into smaller, single-use aliquots in sterile
cryovials to avoid repeated freeze-thaw cycles.
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o Storage: Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[3]

Protocol 2: Preparation of a 100 yM Working Solution for
In Vitro Assays

This protocol details the dilution of the primary stock solution to a working concentration
suitable for cell culture-based antiviral assays.

Materials:

e 10 mM Enviroxime stock solution in DMSO (from Protocol 1)
« Sterile cell culture medium (e.g., DMEM, MEM)

o Sterile polypropylene tubes

o Pipettes and sterile filter tips

Procedure:

e Thaw Stock Solution: Thaw one aliquot of the 10 mM Enviroxime stock solution at room
temperature.

 Intermediate Dilution (Optional but Recommended): To improve accuracy, perform a serial
dilution. For example, prepare a 1 mM intermediate stock by diluting 10 pL of the 10 mM
stock into 90 uL of sterile cell culture medium.

 Final Dilution: Prepare the 100 uM working solution by diluting the 1 mM intermediate stock
1:10 in cell culture medium (e.g., 100 pL of 1 mM stock into 900 pL of medium).

e Mixing: Gently vortex or pipette up and down to ensure the solution is thoroughly mixed.

o Use: Use the freshly prepared working solution immediately in your experiments. It is
recommended to prepare working solutions fresh for each experiment.

Mandatory Visualizations
Enviroxime Mechanism of Action
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The following diagram illustrates the inhibitory effect of Enviroxime on the picornavirus
replication cycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Buy Enviroxime | 72301-79-2 | >98% [smolecule.com]

2. Synthesis and antiviral activity of C2 analogs of enviroxime: an exploration of the role of
critical functionality - PubMed [pubmed.ncbi.nim.nih.gov]

o 3. medchemexpress.com [medchemexpress.com]

e 4. The antiviral compound enviroxime targets the 3A coding region of rhinovirus and
poliovirus - PMC [pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Application Notes and Protocols for Enviroxime Stock
Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1671365#preparation-of-enviroxime-stock-solutions-
for-laboratory-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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